Cas no 16495-21-9 ((R)-3-Mercaptopropane-1,2-diol)
(R)-3-Mercaptopropane-1,2-diol is a chiral thiol-containing diol with the molecular formula C₃H₈O₂S. This compound features a stereogenic center at the carbon bearing the mercapto group, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. Its bifunctional structure, combining a thiol and two hydroxyl groups, enables versatile reactivity, particularly in thiol-ene click chemistry and as a building block for heterocyclic compounds. The (R)-enantiomer is often preferred for its specific stereochemical properties in catalysis and drug development. High purity grades are available to ensure consistency in research and industrial processes. Proper handling is advised due to the thiol group's sensitivity to oxidation.
16495-21-9 structure
Product Name:(R)-3-Mercaptopropane-1,2-diol
CAS No:16495-21-9
MF:C3H8O2S
MW:108.159420013428
MDL:MFCD30749913
CID:2781011
PubChem ID:447638
Update Time:2025-10-18
(R)-3-Mercaptopropane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-3-sulfanylpropane-1,2-diol
- D-1-thioglycerol
- (R)-monothioglycerol
- (R)-3-mercaptopropane-1,2-diol
- (2R)-3-Mercapto-1,2-propanediol
- R-(-)-3-mercapto-1,2-propanediol
- DB03864
- (-)-(R)-3-mercapto-1,2-propanediol
- (R)-(-)-2,3-dihydroxypropane-1-thiol
- (R)-3-Mercaptopropane-1,2-diol
-
- MDL: MFCD30749913
- Inchi: 1S/C3H8O2S/c4-1-3(5)2-6/h3-6H,1-2H2/t3-/m1/s1
- InChI Key: PJUIMOJAAPLTRJ-GSVOUGTGSA-N
- SMILES: SC[C@@H](CO)O
Computed Properties
- Exact Mass: 108.02450067g/mol
- Monoisotopic Mass: 108.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 32
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 41.5
(R)-3-Mercaptopropane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M202588-50mg |
(R)-3-Mercaptopropane-1,2-diol |
16495-21-9 | 50mg |
$150.00 | 2023-05-18 | ||
| TRC | M202588-250mg |
(R)-3-Mercaptopropane-1,2-diol |
16495-21-9 | 250mg |
$666.00 | 2023-05-18 | ||
| TRC | M202588-500mg |
(R)-3-Mercaptopropane-1,2-diol |
16495-21-9 | 500mg |
$ 800.00 | 2023-09-07 | ||
| Enamine | EN300-261802-1g |
(2R)-3-sulfanylpropane-1,2-diol |
16495-21-9 | 95% | 1g |
$470.0 | 2023-09-14 | |
| Enamine | EN300-261802-5g |
(2R)-3-sulfanylpropane-1,2-diol |
16495-21-9 | 95% | 5g |
$1364.0 | 2023-09-14 | |
| Enamine | EN300-261802-10g |
(2R)-3-sulfanylpropane-1,2-diol |
16495-21-9 | 95% | 10g |
$2024.0 | 2023-09-14 | |
| Enamine | EN300-261802-0.05g |
(2R)-3-sulfanylpropane-1,2-diol |
16495-21-9 | 95% | 0.05g |
$88.0 | 2024-06-18 | |
| Enamine | EN300-261802-0.1g |
(2R)-3-sulfanylpropane-1,2-diol |
16495-21-9 | 95% | 0.1g |
$132.0 | 2024-06-18 | |
| Enamine | EN300-261802-0.25g |
(2R)-3-sulfanylpropane-1,2-diol |
16495-21-9 | 95% | 0.25g |
$188.0 | 2024-06-18 | |
| Enamine | EN300-261802-0.5g |
(2R)-3-sulfanylpropane-1,2-diol |
16495-21-9 | 95% | 0.5g |
$353.0 | 2024-06-18 |
(R)-3-Mercaptopropane-1,2-diol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
16495-21-9 ((R)-3-Mercaptopropane-1,2-diol) Related Products
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- 101753-64-4(hirudin HV1)
- 3483-12-3(DL-dithiothreitol)
- 27565-41-9(Dithiothreitol)
- 6892-68-8(DTE)
- 302912-05-6(2,3-Butane-1,1,2,3,4,4-d6-diol-d2,1,4-di(mercapto-d)- (9CI))
- 120785-95-7((2S)-3-Mercapto-1,2-propanediol)
- 35454-97-8((2S,3S)-1,4-disulfanylbutane-2,3-diol)
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